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Compound of Interest

Compound Name: Ixazomib Impurity 1

Cat. No.: B601153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ixazomib is an oral proteasome inhibitor used in the treatment of multiple myeloma. As with any

pharmaceutical compound, the presence of impurities in the active pharmaceutical ingredient

(API) must be carefully monitored and controlled to ensure the safety and efficacy of the drug

product. Ixazomib Impurity 1 is a known related substance of Ixazomib. This document

provides detailed application notes and protocols for the use of the Ixazomib Impurity 1
reference standard in analytical development and quality control.

The protocols herein describe methods for the identification and quantification of Ixazomib
Impurity 1 using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-

Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.
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Parameter Information

IUPAC Name

2,5-dichloro-N-[2-[[(1R)-3-methyl-1-

[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-

boratricyclo[6.1.1.02,6]decan-4-

yl]butyl]amino]-2-oxoethyl]benzamide

Molecular Formula C₂₄H₃₃BCl₂N₂O₄

Molecular Weight 495.26 g/mol

CAS Number 1201903-02-7

Appearance White to off-white solid

Solubility
Soluble in organic solvents such as methanol,

acetonitrile, and dimethyl sulfoxide (DMSO).

Signaling Pathway of Ixazomib
Ixazomib exerts its therapeutic effect by inhibiting the 26S proteasome, a key component of the

ubiquitin-proteasome pathway (UPP). The UPP is crucial for the degradation of ubiquitinated

proteins, which plays a vital role in regulating cellular processes such as cell cycle progression,

apoptosis, and signal transduction. In cancer cells, particularly multiple myeloma cells, the

inhibition of the proteasome leads to an accumulation of misfolded and regulatory proteins,

inducing endoplasmic reticulum (ER) stress and ultimately triggering apoptosis. The following

diagram illustrates the mechanism of action of Ixazomib.
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HPLC Analysis
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Sample Preparation

LC-MS Analysis

Data Interpretation
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Obtain Mass Spectrum
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To cite this document: BenchChem. [Application Notes and Protocols for Ixazomib Impurity 1
Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601153#ixazomib-impurity-1-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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